Cas no 1552138-13-2 (methyl 3-(5,5,5-trifluoropentyl)aminopropanoate)

• Product Name: methyl 3-(5,5,5-trifluoropentyl)aminopropanoate
• CAS No: 1552138-13-2
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• MDL: MFCD24224373
• CID: 5683128
• PubChem ID: 115518820
• Update Time: 2025-09-22

methyl 3-(5,5,5-trifluoropentyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(5,5,5-trifluoropentyl)amino]propanoate
• EN300-26309155
• 1552138-13-2
• methyl 3-(5,5,5-trifluoropentyl)aminopropanoate

• MDL： MFCD24224373
• Inchi： 1S/C9H16F3NO2/c1-15-8(14)4-7-13-6-3-2-5-9(10,11)12/h13H,2-7H2,1H3
• InChI Key： DNCNEMPWLVGJDI-UHFFFAOYSA-N
• SMILES： FC(CCCCNCCC(=O)OC)(F)F

Computed Properties

• Exact Mass: 227.11331324g/mol
• Monoisotopic Mass: 227.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų